Cas no 2172500-81-9 (2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)morpholine)

• Product Name: 2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)morpholine
• CAS No: 2172500-81-9
• MF: C₁₀H₁₄ClNO₂S
• MW: 247.74166059494
• CID: 5986618
• PubChem ID: 165607311
• Update Time: 2025-10-30

2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)morpholine
• 2172500-81-9
• 2-({[(5-chlorofuran-2-yl)methyl]sulfanyl}methyl)morpholine
• EN300-1289991

• Inchi： 1S/C10H14ClNO2S/c11-10-2-1-8(14-10)6-15-7-9-5-12-3-4-13-9/h1-2,9,12H,3-7H2
• InChI Key： RVDBIQRNFZSEBU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSCC2CNCCO2)O1

Computed Properties

• Exact Mass: 247.0433776g/mol
• Monoisotopic Mass: 247.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.7Ų

Additional information on 2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)morpholine

2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)morpholine: A Comprehensive Overview

The compound 2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)morpholine, with CAS No. 2172500-81-9, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its morpholine ring, which serves as a versatile scaffold for various chemical modifications. The presence of the 5-chlorofuran group and the methylsulfanyl substituent introduces interesting electronic and steric properties, making it a valuable compound for both academic research and industrial applications.

The morpholine ring, a six-membered heterocyclic structure containing an oxygen atom, is known for its stability and ability to form hydrogen bonds. This makes it an ideal platform for the attachment of various functional groups. In the case of 2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)morpholine, the substitution at the 2-position of the morpholine ring with a methyl group further enhances its chemical reactivity and biological activity potential.

The 5-chlorofuran moiety is a derivative of furan, a five-membered aromatic heterocycle with one oxygen atom. The introduction of a chlorine atom at the 5-position introduces electron-withdrawing effects, which can influence the electronic properties of the entire molecule. This substitution pattern is often exploited in drug design to modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

The methylsulfanyl group (also known as a thiomethyl group) is another key feature of this compound. Sulfur-containing groups are known to play significant roles in biological systems due to their ability to participate in various biochemical reactions. The methylsulfanyl group in this compound adds to its chemical diversity and may contribute to its potential as a building block in medicinal chemistry.

Recent studies have highlighted the importance of heterocyclic compounds like 2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)morpholine in drug discovery. For instance, researchers have explored the use of morpholine derivatives as inhibitors of various enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The unique combination of functional groups in this compound makes it a promising candidate for further investigation into its biological activities.

In terms of synthesis, several methods have been reported for the preparation of morpholine derivatives with substituted side chains. One common approach involves nucleophilic substitution reactions where the morpholine ring acts as a nucleophile attacking an appropriate electrophilic center, such as an alkyl halide or sulfonate ester. The incorporation of the 5-chlorofuran group typically requires careful planning to ensure regioselectivity and yield optimization.

The application of computational chemistry tools has significantly advanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its three-dimensional structure, which is crucial for predicting its interactions with biological targets. Additionally, quantum chemical calculations have been used to study the electronic distribution within the molecule, helping to identify potential reactive sites that could be exploited in further chemical transformations.

From an industrial perspective, compounds like 2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)morpholine are valuable intermediates in the synthesis of more complex molecules. Their ability to undergo various chemical reactions makes them versatile building blocks in organic synthesis pipelines. For example, they can be used in Suzuki coupling reactions or other cross-coupling methodologies to introduce additional functional groups or connect different molecular fragments.

In conclusion, CAS No 2172500819, or 2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)morpholine, represents an intriguing compound with diverse applications across multiple disciplines. Its unique structural features and potential biological activities make it a subject of ongoing research interest. As advancements in synthetic methods and computational techniques continue to evolve, this compound will likely play an increasingly important role in both academic and industrial settings.